Cas no 1711413-16-9 (4-Bromo-2-fluoro-n-phenylbenzenesulfonamide)

• Product Name: 4-Bromo-2-fluoro-n-phenylbenzenesulfonamide
• CAS No: 1711413-16-9
• MF: C₁₂H₉BrFNO₂S
• MW: 330.172764539719
• MDL: MFCD27824721
• CID: 4612374
• PubChem ID: 97455642
• Update Time: 2025-07-19

4-Bromo-2-fluoro-n-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-N-phenylbenzenesulfonamide
• Benzenesulfonamide, 4-bromo-2-fluoro-N-phenyl-
• 1711413-16-9
• AKOS027330982
• MFCD27824721
• AS-40056
• 4-bromo-2-fluoro-N-phenyl-benzenesulfonamide
• CS-0060558
• 4-Bromo-2-fluoro-n-phenylbenzenesulfonamide

• MDL： MFCD27824721
• Inchi： 1S/C12H9BrFNO2S/c13-9-6-7-12(11(14)8-9)18(16,17)15-10-4-2-1-3-5-10/h1-8,15H
• InChI Key： PVZFATREKMVKIL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2)(=O)=O)=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 328.95214g/mol
• Monoisotopic Mass: 328.95214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-Bromo-2-fluoro-n-phenylbenzenesulfonamide

4-Bromo-2-fluoro-N-phenylbenzenesulfonamide (CAS No. 1711413-16-9): A Comprehensive Overview

4-Bromo-2-fluoro-N-phenylbenzenesulfonamide (CAS No. 1711413-16-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 4-bromo, 2-fluoro, and N-phenylbenzenesulfonamide functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide is composed of a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 2-position, and an N-phenylsulfonamide group. These substitutions confer specific chemical and biological properties to the molecule, making it an interesting target for drug discovery and development.

Recent studies have highlighted the potential of 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide has shown promise in cancer research. Studies have indicated that this compound can selectively target and inhibit certain oncogenic proteins, thereby disrupting cancer cell proliferation and survival. A study published in Cancer Research reported that 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

The pharmacokinetic profile of 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide has also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. In preclinical studies, it demonstrated good oral bioavailability and a reasonable half-life, suggesting its suitability for chronic administration.

Toxicity studies have further supported the safety profile of 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide. In vitro and in vivo experiments have shown that this compound exhibits low cytotoxicity towards normal cells and organs. These findings are encouraging for its further development as a safe and effective therapeutic agent.

The synthetic route to produce 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide is well-documented in the literature. The synthesis typically involves several steps, including the bromination and fluorination of a benzene ring followed by the introduction of the N-phenylsulfonamide group. The efficiency and scalability of these synthetic methods have been optimized to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, 4-Bromo-2-fluoro-N-phenylbenzenesulfonamide (CAS No. 1711413-16-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full potential, paving the way for new treatments in areas such as inflammation and cancer.